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Compound of Interest

Compound Name: Ferugin

Cat. No.: B011398

Introduction

This technical guide provides an in-depth characterization of the core properties of Ferulic Acid
(FA), a phenolic compound found in various plant sources. While the initial query for "Ferugin”
did not yield a distinct compound, the extensive body of research on Ferulic Acid suggests this
may have been the intended subject of inquiry. This document is intended for researchers,
scientists, and drug development professionals, offering a comprehensive overview of FA's
physicochemical properties, biological activities, and mechanisms of action. A brief summary of
the available data for a related compound, Ferrugine, is also included for clarity.

Physicochemical Properties

Ferulic Acid's utility in various applications is underpinned by its distinct physicochemical
characteristics. These properties influence its solubility, stability, and bioavailability.

Table 1: Physicochemical Properties of Ferulic Acid
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Property Value Source(s)

Molecular Formula C10H1004 [1]

Molecular Weight 194.18 g/mol [1]
(E)-3-(4-hydroxy-3-

IUPAC Name methoxyphenyl)prop-2-enoic [1]
acid

Melting Point 168-172 °C [2]
Insoluble in water; soluble in

Solubility PEG-400, DMSO, propylene [2]
glycol, methanol, ethanol

pKa 4.58 [1]

logP (n-octanol/water)

0.375 (pH 3), 0.489 (pH 10)

[3]

White crystalline powder

Appearance (trans-isomer), Yellow oily [2][4]
liquid (cis-isomer)
N Unstable at relative humidity >
Stability [3]

76%

A Note on "Ferrugine"

A search for "Ferugin” also returned a compound named Ferrugine. Limited information is
available for this molecule compared to Ferulic Acid.

Table 2: Physicochemical Properties of Ferrugine
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Property Value Source(s)

Molecular Formula C15H19NO [5]

Molecular Weight 229.32 g/mol [5]
(8-methyl-8-

IUPAC Name azabicyclo[3.2.1]octan-2-yl)- [5]

phenylmethanone

logP (XLogP3-AA) 2.7 [5]

Biological Activities and Mechanism of Action

Ferulic Acid exhibits a broad spectrum of biological activities, primarily attributed to its potent
antioxidant properties. It functions as a free radical scavenger and modulates various cellular
signaling pathways.[6][7] These activities contribute to its anti-inflammatory, anticancer,
neuroprotective, and other health-promoting effects.[8][9]

Key Biological Activities:

o Antioxidant: Scavenges reactive oxygen species (ROS) and enhances the activity of
antioxidant enzymes.[10][11]

e Anti-inflammatory: Modulates inflammatory pathways such as NF-kB and MAPK.[12]

» Anticancer: Induces apoptosis, arrests the cell cycle, and inhibits metastasis by targeting
pathways like PI3K/Akt.[13][14]

» Neuroprotective: Exerts protective effects in models of neurodegenerative diseases.[15]
¢ Hepatoprotective: Protects the liver from damage.[6]

» Antimicrobial and Antiviral: Shows activity against various pathogens.[7]

Key Signaling Pathways Modulated by Ferulic Acid

Ferulic Acid's diverse biological effects are mediated through its interaction with multiple
intracellular signaling cascades.
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Antioxidant Response Pathway (Nrf2/ARE)

Ferulic Acid activates the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway. Under
normal conditions, Nrf2 is sequestered in the cytoplasm by Keapl. FA induces the translocation
of Nrf2 to the nucleus, where it binds to the Antioxidant Response Element (ARE), leading to
the transcription of antioxidant genes like Heme Oxygenase-1 (HO-1).[12]
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Caption: Ferulic Acid-mediated activation of the Nrf2/ARE pathway.

Anti-inflammatory Pathways (NF-kB, MAPK, JAK/STAT)

Ferulic Acid exerts its anti-inflammatory effects by inhibiting key signaling pathways, including
the Nuclear Factor-kappa B (NF-kB), Mitogen-Activated Protein Kinase (MAPK), and Janus
Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathways.[12] This leads

to a reduction in the expression of pro-inflammatory cytokines.
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Caption: Inhibition of pro-inflammatory signaling pathways by Ferulic Acid.

Anticancer Pathways (PI3K/Akt, p53)

In cancer models, Ferulic Acid has been shown to inhibit cell proliferation and induce apoptosis
by modulating pathways such as the PI3K/Akt pathway and increasing the expression of the
tumor suppressor protein p53.[13]
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Caption: Ferulic Acid's modulation of key anticancer signaling pathways.

Experimental Protocols

A variety of analytical methods are employed to quantify and characterize Ferulic Acid and its
biological activities.

Quantification of Ferulic Acid
High-Performance Liquid Chromatography (HPLC)[16][17]

¢ Principle: HPLC is a primary technique for the separation, identification, and quantification of
Ferulic Acid.

¢ Column: A reverse-phase C18 column is typically used.
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o Mobile Phase: A common mobile phase is a mixture of methanol and water (pH adjusted to
3.0), for example, in a 48:52 v/v ratio.[17] Another example is acetonitrile and 10% acetic
acid (20:80, v/v).[18]

e Detection: UV detection is commonly performed at 320 nm.[17]

e Quantification: A calibration curve is generated using standard solutions of Ferulic Acid at
known concentrations (e.g., 10.0-70.0 pg/mL).[17]

Spectrophotometry[18][19]
¢ Principle: This method relies on the absorbance of UV light by Ferulic Acid.
e Wavelength: The maximum absorbance is typically observed around 310-320 nm.[19]

o Quantification: A standard curve is prepared with known concentrations of Ferulic Acid to
determine the concentration in unknown samples.

In Vitro Antioxidant Activity Assays[20]

Superoxide Anion Scavenging Assay

o Methodology: The assay is based on the reduction of nitroblue tetrazolium (NBT). Ferulic
acid or its derivatives are added to a Tris-HCI buffer, and the scavenging of superoxide
radicals is measured.

Hydroxyl Radical Scavenging Assay

o Methodology: Ferulic acid is incubated with EDTA-Fe, H202, and a detecting agent in a
sodium phosphate buffer. The scavenging of hydroxyl radicals is then quantified.

Ferric Reducing Antioxidant Power (FRAP) Assay

» Methodology: This assay measures the ability of an antioxidant to reduce ferric iron (Fe3*) to
ferrous iron (Fez*).

Conclusion
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Ferulic Acid is a well-characterized phenolic compound with a wide range of biological activities
that are of significant interest to the pharmaceutical and nutraceutical industries. Its antioxidant
and anti-inflammatory properties, mediated through the modulation of multiple signaling
pathways, make it a promising candidate for further research and development. This guide
provides a foundational understanding of its core properties to support such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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